2-azachlormadinone acetate
2-azachlormadinone acetate
Brand Name:
Vulcanchem
CAS No.:
105165-23-9
VCID:
VC0026666
InChI:
InChI=1S/C22H28ClNO4/c1-12(25)22(28-13(2)26)8-6-16-14-9-18(23)17-10-19(27)24-11-20(17,3)15(14)5-7-21(16,22)4/h9-10,14-16H,5-8,11H2,1-4H3,(H,24,27)/t14-,15+,16+,20-,21+,22+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C
Molecular Formula:
C22H28ClNO4
Molecular Weight:
405.9 g/mol
2-azachlormadinone acetate
CAS No.: 105165-23-9
Main Products
VCID: VC0026666
Molecular Formula: C22H28ClNO4
Molecular Weight: 405.9 g/mol
| CAS No. | 105165-23-9 |
|---|---|
| Product Name | 2-azachlormadinone acetate |
| Molecular Formula | C22H28ClNO4 |
| Molecular Weight | 405.9 g/mol |
| IUPAC Name | [(1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-5-chloro-9a,11a-dimethyl-7-oxo-3,3a,3b,8,9,9b,10,11-octahydro-2H-indeno[4,5-h]isoquinolin-1-yl] acetate |
| Standard InChI | InChI=1S/C22H28ClNO4/c1-12(25)22(28-13(2)26)8-6-16-14-9-18(23)17-10-19(27)24-11-20(17,3)15(14)5-7-21(16,22)4/h9-10,14-16H,5-8,11H2,1-4H3,(H,24,27)/t14-,15+,16+,20-,21+,22+/m1/s1 |
| Standard InChIKey | OOHUAUAZGBDNEC-OFUYBIASSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)NC[C@]34C)Cl)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)NCC34C)Cl)C)OC(=O)C |
| Synonyms | 17-acetoxy-6-chloro-2-azapregna-4,6-diene-3,20-dione 2-azachlormadinone acetate |
| PubChem Compound | 128810 |
| Last Modified | Nov 11 2021 |
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